Cas no 601493-12-3 (1,4-Benzenediamine, 2-chloro-6-fluoro-)

• Product Name: 1,4-Benzenediamine, 2-chloro-6-fluoro-
• CAS No: 601493-12-3
• MF: C₆H₆ClFN₂
• MW: 160.576643466949
• CID: 1618896
• PubChem ID: 85865730
• Update Time: 2025-10-30

1,4-Benzenediamine, 2-chloro-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-chloro-6-fluoro-
• EN300-634643
• 2-chloro-6-fluorobenzene-1,4-diamine
• 601493-12-3

• Inchi： 1S/C6H6ClFN2/c7-4-1-3(9)2-5(8)6(4)10/h1-2H,9-10H2
• InChI Key： KJGVOIMOZRUCKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N)F)N

Computed Properties

• Exact Mass: 160.02048
• Monoisotopic Mass: 160.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Additional information on 1,4-Benzenediamine, 2-chloro-6-fluoro-

Introduction to 1,4-Benzenediamine, 2-chloro-6-fluoro- (CAS No: 601493-12-3)

1,4-Benzenediamine, 2-chloro-6-fluoro- is a fluorinated aromatic diamine derivative with significant applications in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 601493-12-3, has garnered attention due to its unique structural properties and potential utility in the synthesis of advanced materials and bioactive molecules. The presence of both chlorine and fluorine substituents on the benzene ring imparts distinct electronic and steric effects, making it a versatile building block for various chemical transformations.

The chemical structure of 1,4-benzenediamine, 2-chloro-6-fluoro- consists of a benzene ring substituted with a chlorine atom at the 2-position and a fluorine atom at the 6-position, along with two amino (-NH₂) groups at the 1 and 4 positions. This configuration results in a molecule with high reactivity, particularly towards nucleophilic substitution and metal coordination. The electron-withdrawing nature of the fluorine and chlorine atoms enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions that are crucial in drug development.

In recent years, 1,4-benzenediamine, 2-chloro-6-fluoro- has been explored as a key intermediate in the synthesis of novel pharmaceutical agents. Its ability to participate in condensation reactions with carboxylic acids or esters allows for the formation of polyamides and polyimides, which are widely used in high-performance materials. These materials exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in aerospace, electronics, and automotive industries.

Moreover, the incorporation of fluorine into pharmaceutical molecules is known to improve metabolic stability and bioavailability. The electron density on the benzene ring is modulated by the fluorine substituent, which can influence drug-receptor interactions. This feature has prompted researchers to investigate 1,4-benzenediamine, 2-chloro-6-fluoro- as a precursor for developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Recent studies have demonstrated its role in synthesizing small-molecule inhibitors targeting protein-protein interactions involved in cancer pathways.

One notable application of 1,4-benzenediamine, 2-chloro-6-fluoro- is in the field of medicinal chemistry for designing constrained diaminobenzene derivatives. These constrained structures have shown promise in stabilizing enzyme active sites and improving drug efficacy. For instance, derivatives of this compound have been reported to exhibit inhibitory activity against enzymes such as tyrosinase and laccase, which are implicated in various metabolic disorders. The chloro and fluoro substituents play a critical role in optimizing binding affinities by modulating hydrogen bonding interactions and hydrophobic effects.

The synthesis of 1,4-benzenediamine, 2-chloro-6-fluoro- typically involves multi-step organic transformations starting from commercially available aromatic precursors. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine and chlorine atoms with high precision. These synthetic routes highlight the compound's importance as a synthetic intermediate in fine chemical manufacturing.

In addition to its pharmaceutical applications, 1,4-benzenediamine, 2-chloro-6-fluoro- has been utilized in materials science for developing organic semiconductors and conductive polymers. The electron-rich nature of the amino groups combined with the electron-withdrawing effect of halogen substituents makes it an excellent candidate for designing molecules with tunable electronic properties. Such materials are essential for flexible electronics, organic light-emitting diodes (OLEDs), and solar cells.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and properties of 1,4-benzenediamine, 2-chloro-6-fluoro- with high accuracy. Molecular modeling studies have revealed that the presence of fluorine at the 6-position significantly enhances the compound's ability to form stable complexes with transition metals. These metal complexes have potential applications as catalysts in organic synthesis and as therapeutic agents due to their ability to interact with biological targets.

The environmental impact of using 1,4-benzenediamine, 2-chloro-6-fluoro- as an intermediate has also been studied extensively. Efforts have been made to develop green synthetic protocols that minimize waste generation and reduce energy consumption. For example, solvent-free reactions under microwave irradiation have been explored as sustainable alternatives to traditional heating methods. These approaches align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion,1,4-Benzenediamine,2-chloro,6-fluoro-(CAS No: 601493,12,3) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving innovation in multiple scientific disciplines.